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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192 Get Quote

Essential Safety and Handling Guide for 1,1,2-
Trichlorotrifluoroethane
This guide provides critical safety and logistical information for the handling and disposal of

1,1,2-Trichlorotrifluoroethane (CFC-113), a colorless, volatile liquid. Adherence to these

procedures is essential for ensuring the safety of laboratory personnel and minimizing

environmental impact. This document is intended for researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first lines of defense against exposure to 1,1,2-
Trichlorotrifluoroethane. The following recommendations are based on established safety

protocols.

Eye and Face Protection:

Wear chemical splash goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[1]

A face shield may be required for operations with a higher risk of splashing.

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves.[2] Based on the Chemwatch

Performance Index, the following materials are recommended[3]:

Best Selection: PE/EVAL/PE (Polyethylene/Ethylene Vinyl Alcohol/Polyethylene),

TEFLON, NITRILE.

Satisfactory: PVA (Polyvinyl alcohol); may degrade after 4 hours of continuous immersion.

Poor to Dangerous Choice (for other than short-term immersion): NEOPRENE/NATURAL,

NEOPRENE, PE, NAT+NEOPR+NITRILE, NATURAL+NEOPRENE.

Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1][4] This

may include a lab coat, apron, or coveralls depending on the scale of the operation.

Respiratory Protection:

Use in a well-ventilated area.[3] Engineering controls such as local exhaust ventilation

should be used to keep airborne concentrations below exposure limits.

If exposure limits are exceeded, a NIOSH/MSHA-approved respirator is required.[4] The

selection of the respirator type depends on the airborne concentration of the substance[3][5]:

Up to 2000 ppm: Any supplied-air respirator (APF = 10) or any self-contained breathing

apparatus (SCBA) with a full facepiece (APF = 50).[5]

Emergency or planned entry into unknown concentrations or IDLH conditions: Any SCBA

with a full facepiece operated in a pressure-demand or other positive-pressure mode (APF

= 10,000), or a supplied-air respirator with a full facepiece in combination with an auxiliary

self-contained positive-pressure breathing apparatus.[5]

Escape: Any air-purifying, full-facepiece respirator (gas mask) with a chin-style, front- or

back-mounted organic vapor canister (APF = 50).[5]

Exposure Limits
Monitoring the work environment is crucial to ensure that exposure levels remain below the

established limits.
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Organization TWA STEL

ACGIH 1000 ppm (7670 mg/m³)[6] 1250 ppm (9590 mg/m³)[6]

OSHA (PEL) 1000 ppm (7600 mg/m³)[7] 1250 ppm (9500 mg/m³)[6]

NIOSH (REL) 1000 ppm (7600 mg/m³)[6] 1250 ppm (9500 mg/m³)[6]

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit, a

15-minute TWA that should not be exceeded at any time during a workday. PEL: Permissible

Exposure Limit. REL: Recommended Exposure Limit.

Handling and Storage
Handling: Use in a well-ventilated area and avoid inhalation of vapors.[3] Do not eat, drink, or

smoke when handling this chemical.[3][8] Wash hands thoroughly after handling.[3] Avoid

contact with incompatible materials such as alkali metals, chemically active metals

(magnesium, zinc, aluminum), and strong acids.[1][9]

Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[1][3]

Keep away from heat and sources of ignition.[1] Do not use aluminum or galvanized

containers.[3]

Disposal Plan
Waste Disposal: Dispose of this chemical and its container in accordance with local,

regional, and national regulations.[2] It should be treated as hazardous waste. Do not allow it

to enter drains or the environment.[8][10]

Container Disposal: Empty containers may retain product residue and should be handled

with care. Recycle containers if possible, or dispose of them in an authorized landfill.[3]

Experimental Protocols
While specific experimental protocols for determining PPE for 1,1,2-Trichlorotrifluoroethane
are not detailed in the provided search results, the selection of appropriate PPE is generally

based on standardized testing methods. For instance, glove selection is often guided by

permeation and degradation data obtained through standardized tests like ASTM F739
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(Standard Test Method for Permeation of Liquids and Gases through Protective Clothing

Materials under Conditions of Continuous Contact). The "Forsberg Clothing Performance

Index" mentioned in one of the sources is a compilation of such data.[3]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 1,1,2-Trichlorotrifluoroethane.
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Hazard Assessment

PPE Selection

Final Steps

Start: Handling
1,1,2-Trichlorotrifluoroethane

Assess Task:
- Scale of operation

- Potential for splashes or aerosols
- Duration of handling

Eye Protection:
Chemical Splash Goggles

(Face shield if splash risk is high)

Skin Protection:
- Chemical Resistant Gloves (e.g., Nitrile)

- Lab Coat/Apron

Is Ventilation Adequate
(Below Exposure Limits)?

Proceed with Handling

No Respirator Required

Yes

Select NIOSH-Approved Respirator
Based on Airborne Concentration

No

Proper Disposal of PPE and Waste

Click to download full resolution via product page

Caption: PPE selection workflow for 1,1,2-Trichlorotrifluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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